Cas no 40723-80-6 (1,1,1,2,2-Pentafluoro-4-iodobutane)

• Product Name: 1,1,1,2,2-Pentafluoro-4-iodobutane
• CAS No: 40723-80-6
• MF: C₄H₄F₅I
• MW: 273.971051216125
• MDL: MFCD00155910
• CID: 332202
• PubChem ID: 87560811
• Update Time: 2025-06-11

1,1,1,2,2-Pentafluoro-4-iodobutane Chemical and Physical Properties

Names and Identifiers

• 1,1,1,2,2-Pentafluoro-4-iodobutane
• 4-Iodo-1,1,1,2,2-pentafluorobutane
• Butane,1,1,1,2,2-pentafluoro-4-iodo-
• 1-Iodo-3,3,4,4,4-pentafluorobutane
• 3,3,4,4,4-Pentafluorobutyl Iodide
• 1,1,2,2-Tetrahydroperfluorobutyl iodide
• 2-(Perfluoroethyl)ethyl iodide
• Perfluoroethylethyl iodide
• Butane, 1,1,1,2,2-pentafluoro-4-iodo-
• 3,3,4,4,4-pentafluoro-1-iodobutane
• PPXVPFPTMXFUDE-UHFFFAOYSA-N
• C4H4F5I
• 2:2 Fluorotelomer iodide
• CF3CF2CH2CH2I
• 3,3,4,4,4-Pentafluorobutyliodide
• PC7548
• 5538AB
• F
• C4 Gamma-Omega Perfluoro Iodine
• MFCD00155910
• AKOS005259728
• CS-0147248
• FT-0607950
• 68390-32-9
• PR0N2JQF4X
• 1-iodo-3,3,4,4,4-pentafluoro butane
• D92160
• EINECS 255-055-5
• 1H,1H,2H,2H-Perfluorobutyl iodide
• 40723-80-6
• 1,1,1,2,2-Pentafluoro-4-iodobutane #
• NS00019059
• 85995-91-1
• SCHEMBL323063
• A825257
• BS-22652
• 2-Perfluoroethyl Ethyl Iodide
• 1,1,1,2,2-Pentafluoro-4-iodobutane, >=99.0% (GC)
• P1817
• UNII-PR0N2JQF4X
• DTXSID8068250
• DB-049639

• MDL： MFCD00155910
• Inchi： 1S/C4H4F5I/c5-3(6,1-2-10)4(7,8)9/h1-2H2
• InChI Key： PPXVPFPTMXFUDE-UHFFFAOYSA-N
• SMILES： ICCC(C(F)(F)F)(F)F

Computed Properties

• Exact Mass: 273.92800
• Monoisotopic Mass: 273.927784
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 107
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 3.5
• Topological Polar Surface Area: 0

Experimental Properties

• Density: 1.936 g/mL at 20 °C(lit.)
• Boiling Point: 100°C(lit.)
• Flash Point: 35 ºC
• Refractive Index: n20/D 1.391
• PSA: 0.00000
• LogP: 3.00910
• Sensitiveness: Sensitive to light

1,1,1,2,2-Pentafluoro-4-iodobutane Security Information

• Symbol:
• Prompt：warning
• Signal Word：Danger
• Hazard Statement： H301-H319
• Warning Statement： P301 + P310-P305 + P351 + P338
• Hazardous Material transportation number：UN 2810 6.1/PG 3
• WGK Germany：2
• Hazard Category Code： 25-36
• Safety Instruction： S26-S45
• FLUKA BRAND F CODES：8
• Hazardous Material Identification：
• HazardClass：TOXIC
• Risk Phrases：R25
• Safety Term：S26-S45

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organohalogen compounds Organoiodides Organoiodides
• Solvents and Organic Chemicals Organic Compounds Organohalogen compounds Organoiodides
• Pharmaceutical and Biochemical Products Medicinal Building Blocks Fluorine containing Building Blocks

Additional information on 1,1,1,2,2-Pentafluoro-4-iodobutane

Introduction to 1,1,1,2,2-Pentafluoro-4-iodobutane (CAS No. 40723-80-6)

1,1,1,2,2-Pentafluoro-4-iodobutane, identified by the Chemical Abstracts Service registry number CAS No. 40723-80-6, is a fluorinated organic compound that has garnered significant attention in the field of synthetic chemistry and pharmaceutical research. This compound belongs to the class of perfluorinated alkanes, characterized by its unique structural and electronic properties derived from the presence of fluorine atoms. The molecular structure of 1,1,1,2,2-Pentafluoro-4-iodobutane consists of a butane backbone with five fluorine atoms substituting hydrogen atoms at the 1, 1, 1, 2, and 2 positions, and an iodine atom at the 4-position. Such a configuration imparts distinct chemical reactivity and makes it a valuable intermediate in various synthetic applications.

The significance of 1,1,1,2,5-Pentafluoro-4-iodobutane lies in its utility as a building block in organic synthesis. The presence of both an iodine atom and fluorine substituents allows for versatile transformations through cross-coupling reactions, nucleophilic substitutions, and other functional group modifications. These reactions are pivotal in constructing more complex molecules, particularly in the development of pharmaceuticals and agrochemicals. The compound's ability to undergo selective reactions while maintaining the stability of its perfluorinated core makes it an attractive choice for chemists seeking to introduce fluorine into target molecules.

In recent years, there has been a growing interest in fluorinated compounds due to their enhanced metabolic stability and bioavailability in drug candidates. 1,1,1-difluoro-4-Iodobutane derivatives have been explored as key intermediates in the synthesis of antiviral and anticancer agents. For instance, studies have demonstrated its role in constructing constrained heterocycles that mimic natural products with potent biological activity. The fluorine atoms not only influence the electronic properties of the molecule but also contribute to its lipophilicity and resistance to enzymatic degradation.

The chemical reactivity of Pentafluoro-4-iodobutane is further highlighted by its participation in palladium-catalyzed cross-coupling reactions. These reactions are fundamental in modern synthetic organic chemistry and have enabled the construction of complex molecular architectures with high precision. The iodine atom serves as an excellent leaving group in such transformations, facilitating the formation of carbon-carbon or carbon-heteroatom bonds. This capability has been leveraged in the synthesis of biaryl compounds and other pharmacologically relevant scaffolds.

Recent advancements in computational chemistry have also shed light on the mechanistic aspects of reactions involving Pentafluoro-4-Iodobutane. Molecular modeling studies suggest that the presence of fluorine atoms can stabilize reactive intermediates through hyperconjugation and electrostatic effects. This stabilization can lead to improved reaction yields and selectivity, making Pentafluoro-Iodobutane a valuable reagent in multi-step syntheses. Such insights are crucial for optimizing synthetic routes and developing new methodologies.

The pharmaceutical industry has particularly benefited from the use of fluorinated intermediates like Pentafluoro-Iodobutane. Fluorine substitution is known to enhance drug-like properties such as binding affinity and metabolic stability. For example, modifications at specific positions on a molecular scaffold can lead to improved pharmacokinetic profiles without altering core biological activity. This has spurred research into novel fluorinated drug candidates targeting various diseases.

Moreover, the agrochemical sector has also seen applications of Pentafluoro-Iodobutane derivatives. Fluorinated compounds often exhibit enhanced pesticidal activity due to their ability to interact strongly with biological targets. Research has shown that incorporating fluorine into herbicides and fungicides can improve their efficacy while reducing environmental persistence. This aligns with global efforts to develop sustainable agricultural practices.

The synthesis of Pentafluoro-Iodobutane itself presents interesting challenges due to its perfluorinated nature. Traditional methods often require specialized conditions to handle fluorinating agents safely and efficiently. However, recent innovations in synthetic techniques have made it more accessible for industrial applications. These advancements include greener methodologies that minimize waste and energy consumption without compromising yield or purity.

In conclusion,Pentafluoro-Iodobutane (CAS No: 40723-80-6) represents a versatile intermediate with broad utility across multiple industries. Its unique structural features enable diverse chemical transformations that are essential for constructing complex molecules with significant biological activity. As research continues to uncover new applications for fluorinated compounds,Pentafluoro-Iodobutane is poised to remain a cornerstone in synthetic chemistry and drug discovery efforts worldwide.